N-(sec-butyl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide

• IUPAC Name: N-butan-2-yl-4-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)butanamide
• InChI: InChI=1S/C16H21N3O2S/c1-3-12(2)17-15(20)7-4-10-19-16(21)9-8-13(18-19)14-6-5-11-22-14/h5-6,8-9,11-12H,3-4,7,10H2,1-2H3,(H,17,20)
• InChI Key: WBMVRZHSPIPJHV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CCCN1C(=O)C=CC(=N1)C2=CC=CS2
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

N-(sec-butyl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Heterocyclic Synthesis Applications

Research has shown the utilization of compounds similar to "N-(sec-butyl)-4-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)butanamide" in the synthesis of new heterocyclic compounds. For example, a study detailed the synthesis of new dihydropyridines, butanamide derivatives, dihydropyridazines, and thiourea derivatives through reactions involving electrophilic reagents, aryl diazonium salts, and isothiocyanates, highlighting the role of these compounds in developing new heterocyclic structures with potential applications in various fields of chemistry and pharmacology (Hafiz, Ramiz, & Sarhan, 2011).

Synthesis of Fused Heterocyclic Derivatives

Another research avenue involves the synthesis of thienopyridines and other fused derivatives starting from acetoacetanilides. This illustrates the compound's utility in creating complex heterocyclic systems that could have significant implications in drug discovery and material science. The synthesis processes often involve reactions with arylidinecyanothioacetamide, showcasing the diverse reactivity and synthetic utility of these butanamide derivatives in constructing pharmacologically relevant structures (Harb, Hussein, & Mousa, 2006).

Antimicrobial Activity

Further, the scientific community has explored the antimicrobial potential of compounds synthesized from 3-oxo-N-(pyrimidin-2-yl)butanamide, demonstrating the biological relevance of these chemical transformations. Selected synthesized products displayed moderate antimicrobial activity, indicating their possible use in developing new antimicrobial agents. This underscores the importance of such compounds in medicinal chemistry and their potential contribution to addressing microbial resistance (Farag, Kheder, & Mabkhot, 2009).

Novel Synthetic Pathways

Research into the synthesis of novel heterocyclic compounds incorporating pyrimidine rings has provided insights into the versatility of butanamide derivatives in organic synthesis. These studies offer novel synthetic pathways, highlighting the compound's role in facilitating the development of new molecules with potential applications in pharmaceuticals, agrochemicals, and material science. The exploration of these pathways contributes significantly to the advancement of synthetic organic chemistry and the discovery of new therapeutic agents (Sarvaiya, Gulati, & Patel, 2019).